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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1663926 Get Quote

Technical Support Center: 2,4-Dimethyl-1,3-
dioxane
This guide provides essential information for the safe storage and handling of 2,4-Dimethyl-
1,3-dioxane. Please consult this resource to address common issues and ensure safe

laboratory practices.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,4-Dimethyl-1,3-dioxane?

A1: 2,4-Dimethyl-1,3-dioxane is a highly flammable liquid and vapor.[1] It can cause serious

eye irritation.[1][2] Like other ethers, it may form explosive peroxides upon prolonged exposure

to air.[3]

Q2: How should 2,4-Dimethyl-1,3-dioxane be stored?

A2: It should be stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][4]

[5] Keep it away from heat, sparks, open flames, and hot surfaces.[1][3][6] It is also

recommended to store it under an inert atmosphere and protect it from moisture.[3]

Q3: What materials are incompatible with 2,4-Dimethyl-1,3-dioxane?
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A3: Avoid contact with strong oxidizing agents, reducing agents, and halogens.[3][4] It should

also be stored away from foodstuff containers.[1][5]

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition and ensure adequate

ventilation.[1][5] Use non-sparking tools and explosion-proof equipment for cleanup.[1][5]

Absorb the spill with an inert material like dry earth, sand, or vermiculite and place it in a

suitable, closed container for disposal.[4][7] Prevent the spill from entering drains or

waterways.[5][8]

Q5: What personal protective equipment (PPE) is required when handling this chemical?

A5: When handling 2,4-Dimethyl-1,3-dioxane, it is essential to wear appropriate PPE to

prevent exposure. This includes tightly fitting safety goggles or a face shield, chemical-resistant

gloves (e.g., nitrile rubber), and flame-retardant, impervious protective clothing.[1][9][10] If

working in an area with insufficient ventilation, a NIOSH/MSHA approved respirator should be

used.[3][10]
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Problem Possible Cause Solution

Visible crystal formation in the

container.

Peroxide formation may have

occurred.

Do not open or move the

container. Peroxides can be

explosive. The container

should be considered

extremely dangerous and

should only be handled by

professionals for disposal.[3]

Ether-like odor detected in the

storage area.

Improperly sealed container or

a leak.

Ensure the container is tightly

closed.[1][3][4][5][6][11] Check

for any spills or leaks in the

storage area and clean them

up immediately following

proper spill response

procedures.

Skin or eye irritation after

handling.

Direct contact with the

chemical.

In case of skin contact,

immediately wash the affected

area with soap and plenty of

water.[1] For eye contact, rinse

cautiously with water for

several minutes, removing

contact lenses if present and

easy to do, and continue

rinsing.[4][6] Seek medical

attention if irritation persists.[8]

[12]

Quantitative Data Summary
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Parameter Value/Information Source

Molecular Formula C6H12O2 [2]

Molecular Weight 116.16 g/mol [2]

Flash Point 23.9 °C (75 °F)

Boiling Point 116.5–121 °C

Storage Temperature

Store in a cool place.

Recommended storage

temperature is often indicated

on the product label.

[1][6]

Experimental Workflow and Handling Protocol
The following diagram outlines the standard workflow for the safe handling of 2,4-Dimethyl-
1,3-dioxane in a laboratory setting.
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Caption: Safe handling workflow for 2,4-Dimethyl-1,3-dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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